Cas no 927835-88-9 (1-(Thiophen-3-yl)butan-2-amine)

• Product Name: 1-(Thiophen-3-yl)butan-2-amine
• CAS No: 927835-88-9
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 801973
• Update Time: 2023-08-03

1-(Thiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanamine, a-ethyl-
• 3-Thiopheneethanamine, -alpha--ethyl-
• 1-(thiophen-3-yl)butan-2-amine
• XLIAWYIWQAPSMD-UHFFFAOYSA-N
• 1-(Thiophen-3-yl)butan-2-amine

• Inchi： 1S/C8H13NS/c1-2-8(9)5-7-3-4-10-6-7/h3-4,6,8H,2,5,9H2,1H3
• InChI Key： XLIAWYIWQAPSMD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CC)N

Computed Properties

• Exact Mass: 155.077
• Monoisotopic Mass: 155.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3